Cas no 2171786-53-9 (5-(2,2-difluorocyclopropyl)methyl-1-oxa-8-thia-4-azaspiro5.5undecane)

• Product Name: 5-(2,2-difluorocyclopropyl)methyl-1-oxa-8-thia-4-azaspiro5.5undecane
• CAS No: 2171786-53-9
• MF: C₁₂H₁₉F₂NOS
• MW: 263.347169160843
• CID: 5895690
• PubChem ID: 165840010
• Update Time: 2025-05-30

5-(2,2-difluorocyclopropyl)methyl-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-difluorocyclopropyl)methyl-1-oxa-8-thia-4-azaspiro5.5undecane
• 5-[(2,2-difluorocyclopropyl)methyl]-1-oxa-8-thia-4-azaspiro[5.5]undecane
• 2171786-53-9
• EN300-1640917

• Inchi： 1S/C12H19F2NOS/c13-12(14)7-9(12)6-10-11(16-4-3-15-10)2-1-5-17-8-11/h9-10,15H,1-8H2
• InChI Key： RKKSGEXYMIPGLS-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)C(CC1CC1(F)F)NCCO2

Computed Properties

• Exact Mass: 263.11554173g/mol
• Monoisotopic Mass: 263.11554173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-(2,2-difluorocyclopropyl)methyl-1-oxa-8-thia-4-azaspiro5.5undecane

5-(2,2-Difluorocyclopropyl)methyl-1-oxa-8-thia-4-azaspiro[5.5]undecane: A Comprehensive Overview

The compound with CAS No 2171786-53-9, commonly referred to as 5-(2,2-difluorocyclopropyl)methyl-1-oxa-8-thia-4-azaspiro[5.5]undecane, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a cyclopropane ring with a spiro system, making it a fascinating subject for both academic research and industrial applications.

The spiro[5.5]undecane framework of this compound is a defining feature, characterized by two fused rings sharing a single atom (the spiro atom). This structural arrangement imparts exceptional stability and rigidity to the molecule, which are desirable properties in drug design and material science. The presence of the difluorocyclopropyl group further enhances the compound's reactivity and selectivity, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of 5-(2,2-difluorocyclopropyl)methyl-1-oxa-8-thia-4-azaspiro[5.5]undecane in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, which are central to various disease pathways. The compound's unique pharmacokinetic profile, including its bioavailability and metabolic stability, has been extensively investigated using advanced analytical techniques like LC-MS/MS and in silico modeling.

In terms of synthesis, the preparation of CAS No 2171786-53-9 involves a multi-step process that typically begins with the formation of the spirocyclic core. This is followed by functionalization with the difluorocyclopropyl group through methods such as Suzuki-Miyaura coupling or nucleophilic substitution reactions. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yields and reduce reaction times while maintaining high purity standards.

The application of spiro[5.5]undecane derivatives in materials science is another area that has seen remarkable progress. These compounds have been used as building blocks for constructing advanced polymers and nanomaterials due to their ability to form robust cross-linked networks. Their thermal stability and resistance to degradation make them ideal candidates for high-performance applications in electronics and aerospace industries.

Furthermore, the environmental impact of synthesizing and using CAS No 2171786-53-9 has been a topic of recent concern. Scientists are exploring greener synthesis routes that minimize waste generation and energy consumption while ensuring compliance with global safety standards. This shift towards sustainable chemistry aligns with broader industry trends aimed at reducing ecological footprints.

In conclusion, 5-(2,2-difluorocyclopropyl)methyl-1-oxa-8-thia-4-azaspiro[5.5]undecane stands as a testament to the ingenuity of modern chemical research. Its versatile structure, coupled with cutting-edge advancements in synthesis and application techniques, positions it as a pivotal compound in both academic exploration and industrial innovation.